Cas no 122252-52-2 (Benzenepropanoic acid, a-acetyl-4-fluoro-b-(2-oxopropyl)-, methylester)
122252-52-2 structure
Product Name:Benzenepropanoic acid, a-acetyl-4-fluoro-b-(2-oxopropyl)-, methylester
CAS No:122252-52-2
MF:C15H17FO4
MW:280.291488409042
CID:1213742
Update Time:2024-08-03
Benzenepropanoic acid, a-acetyl-4-fluoro-b-(2-oxopropyl)-, methylester Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, a-acetyl-4-fluoro-b-(2-oxopropyl)-, methylester
- Benzenepropanoic acid, α-acetyl-4-fluoro-β-(2-oxopropyl)-, methyl ester
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- Inchi: 1S/C15H17FO4/c1-9(17)8-13(11-4-6-12(16)7-5-11)14(10(2)18)15(19)20-3/h4-7,13-14H,8H2,1-3H3
- InChI Key: ZOFAHGALVYSGQM-UHFFFAOYSA-N
- SMILES: C1(C(CC(=O)C)C(C(C)=O)C(OC)=O)=CC=C(F)C=C1
Computed Properties
- Exact Mass: 367.14203
Experimental Properties
- Density: 1.163±0.06 g/cm3(Predicted)
- Boiling Point: 393.3±42.0 °C(Predicted)
- PSA: 76.07
- pka: 10.76±0.59(Predicted)
Benzenepropanoic acid, a-acetyl-4-fluoro-b-(2-oxopropyl)-, methylester Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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